Cas no 168770-38-5 (8-Methyl-7-nitroquinoline)

8-Methyl-7-nitroquinoline Properties

Names and Identifiers

• 8-Methyl-7-nitroquinoline
• 8-Methyl-7-nitro-quinoline
• SB68001
• DTXSID60291790
• BWCVXKXBFAYIEM-UHFFFAOYSA-N
• DB-307507
• SCHEMBL6142344
• 168770-38-5
• AKOS000130910
• NSC78005
• 8-Methyl-7-nitro-quinoline
• NSC-78005
• 8-methyl-7-nitroquinoline
• +Expand

• InChIKey： BWCVXKXBFAYIEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N2O2/c1-7-9(12(13)14)5-4-8-3-2-6-11-10(7)8/h2-6H,1H3
• SMILES： CC1=C2C(=CC=C1[N+](=O)[O-])C=CC=N2

Computed Properties

• Exact Mass: 188.058577502g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.058577502g/mol
• Heavy Atom Count: 14
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7Ų